Cas no 899976-53-5 (N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N'-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N'-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 899976-53-5
• MF: C₁₈H₂₆N₄O₅S
• MW: 410.487843036652
• CID: 5490884
• Update Time: 2025-07-01

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N'-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(2-morpholin-4-ylethyl)oxamide
• Ethanediamide, N1-[2-(4-morpholinyl)ethyl]-N2-[4-(tetrahydro-1,1-dioxido-2H-1,2-thiazin-2-yl)phenyl]-
• N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N'-2-(morpholin-4-yl)ethylethanediamide

• Inchi： 1S/C18H26N4O5S/c23-17(19-7-9-21-10-12-27-13-11-21)18(24)20-15-3-5-16(6-4-15)22-8-1-2-14-28(22,25)26/h3-6H,1-2,7-14H2,(H,19,23)(H,20,24)
• InChI Key： GESWRJIFCLABPB-UHFFFAOYSA-N
• SMILES： C(NCCN1CCOCC1)(=O)C(NC1=CC=C(N2CCCCS2(=O)=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N'-2-(morpholin-4-yl)ethylethanediamide

Introduction to N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N'-2-(morpholin-4-yl)ethylethanediamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 899976-53-5 is a highly specialized molecule that has garnered significant attention in the field of chemical biology. Its systematic name, N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N'-2-(morpholin-4-yl)ethylethanediamide, provides a detailed insight into its structural and functional attributes. This intricate molecular structure is characterized by a combination of heterocyclic rings and functional groups that contribute to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in a highly specific manner. The molecule in question exemplifies this trend, as it incorporates elements such as thiazine and morpholine rings, which are known for their ability to modulate various biological pathways. The presence of these motifs suggests potential applications in the design of drugs and therapeutic agents aimed at treating a range of diseases.

The thiazine ring, a key component of the compound, has been extensively studied for its role in various biological processes. Recent research has highlighted its potential in inhibiting enzymes and receptors involved in inflammation and cancer. Specifically, derivatives of thiazine have shown promise in preclinical studies as inhibitors of cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins that mediate pain and inflammation.

Similarly, the morpholine ring contributes to the compound's pharmacological profile by enhancing its solubility and bioavailability. Morpholine derivatives are commonly found in pharmaceuticals due to their ability to improve drug delivery systems. The integration of morpholine into the molecular framework of this compound suggests that it may exhibit enhanced permeability and retention (EPR) properties, making it more effective at targeting specific tissues or organs.

The diaminodiethylamine moiety at the N' position further enhances the compound's potential as a bioactive molecule. This group is known for its ability to form stable complexes with metal ions, which can be exploited for therapeutic purposes. For instance, metallo-drugs have shown significant promise in cancer therapy due to their ability to selectively target tumor cells while minimizing side effects on healthy tissues.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging techniques such as molecular docking and virtual screening, scientists can identify potential binding interactions between this compound and biological targets. These computational studies have suggested that it may interact with proteins involved in cell signaling pathways relevant to neurological disorders.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves intricate reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies has allowed chemists to construct the complex molecular framework efficiently. This underscores the importance of innovation in synthetic chemistry in enabling the development of novel bioactive molecules.

From a regulatory perspective, the compound's structure does not fall under any restricted categories such as hazardous materials or controlled substances. This simplifies its handling and potential commercialization for research and therapeutic applications. However, rigorous safety protocols must still be followed during its synthesis and handling to ensure worker safety and environmental protection.

The potential applications of this compound extend beyond traditional pharmaceuticals. It may find utility in agrochemicals as a precursor for crop protection agents or in material science for developing novel polymers with enhanced properties. The versatility of its molecular structure allows for modifications that can tailor its characteristics for specific industrial needs.

In conclusion, N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N'-2-(morpholin-4-yl)ethylethanediamide (CAS no: 899976-53-5) is a remarkable molecule with significant potential in chemical biology and beyond. Its unique structural features and functional groups make it an attractive candidate for further research into novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving human health.